Potassium (4'-methoxy-[1,1'-biphenyl]-4-yl)trifluoroborate
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Overview
Description
Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate, also known as Potassium 4-methoxyphenyltrifluoroborate, is a special class of organoboron reagents . It is applied in Suzuki Cross-Coupling using organotrifluoroborates as potent boronic acid surrogates .
Molecular Structure Analysis
The molecular formula of Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is C7H7BF3KO . The InChI Key is XNYMCUFKZHRYID-UHFFFAOYSA-N . The SMILES representation is B-OC)(F)(F)F.[K+] .Chemical Reactions Analysis
Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is applied in Suzuki Cross-Coupling using organotrifluoroborates as potent boronic acid surrogates . This suggests that it participates in cross-coupling reactions.Physical And Chemical Properties Analysis
The melting point of Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is >300°C . Its molecular weight is 214.036 g/mol . It appears as white crystals or powder .Scientific Research Applications
Suzuki Cross-Coupling Reactions
One of the primary applications of Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is in Suzuki Cross-Coupling reactions . This compound acts as a potent boronic acid surrogate, facilitating the formation of carbon-carbon bonds. This reaction is pivotal in the synthesis of various organic compounds, including pharmaceuticals and polymers.
Stability in Synthetic Chemistry
Due to its trifluoroborate group, this compound exhibits remarkable stability under both moisture and air exposure . This stability is advantageous in synthetic chemistry, where sensitive reagents can complicate storage and handling.
Compatibility with Oxidative Conditions
Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is compliant with strong oxidative conditions . This compatibility allows its use in reactions that require an oxidative environment, expanding its utility in complex organic syntheses.
Epoxidation of Alkenes
The compound can be used in the epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates . It proceeds with full conversion and selectivity, which is crucial for the synthesis of epoxides, compounds that are valuable in various chemical industries.
Safety and Hazards
Mechanism of Action
Target of Action
Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate is primarily used in Suzuki Cross-Coupling reactions . In these reactions, it acts as a potent surrogate for boronic acids . The primary targets of this compound are the organometallic species involved in the cross-coupling reactions .
Mode of Action
In Suzuki Cross-Coupling reactions, this compound interacts with its targets by providing a boron atom for the formation of new carbon-carbon bonds . The trifluoroborate group enhances the stability and reactivity of the compound, making it an effective participant in these reactions .
Biochemical Pathways
The compound plays a crucial role in the Suzuki Cross-Coupling pathway, a widely used method for forming carbon-carbon bonds in organic synthesis . The downstream effects of this pathway include the synthesis of various complex organic compounds.
Result of Action
The result of the compound’s action in Suzuki Cross-Coupling reactions is the formation of new carbon-carbon bonds . This enables the synthesis of a wide range of complex organic compounds.
Action Environment
The efficacy and stability of Potassium (4’-methoxy-[1,1’-biphenyl]-4-yl)trifluoroborate are influenced by various environmental factors. It is known to be stable under ambient temperatures . It should be stored away from oxidizing agents and in a cool, dry, and well-ventilated condition for optimal stability .
properties
IUPAC Name |
potassium;trifluoro-[4-(4-methoxyphenyl)phenyl]boranuide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BF3O.K/c1-18-13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(15,16)17;/h2-9H,1H3;/q-1;+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMWCJVZEGMZXJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)C2=CC=C(C=C2)OC)(F)(F)F.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BF3KO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trifluoro[4-(4-methoxyphenyl)phenyl]boranuide |
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